Cas no 7554-12-3 (Diethyl DL-Malate)

Diethyl DL-Malate Properties

Names and Identifiers

• Diethyl 2-hydroxysuccinate
• Hydroxybutanedioic acid diethyl ester
• Diethyl DL-Malate
• Butanedioic acid, 2-hydroxy-, 1,4-diethyl ester
• <small>DL<
• DL-Apple Acid Diethyl Ester
• DL-Malic Acid Diethyl Ester
• DIETHYL MALATE
• Ethyl malate
• diethyl 2-hydroxybutanedioate
• Diethyl hydroxybutanedioate
• DIETHYLMALATE
• Diethyl (1)-malate
• Ethyl dl-malate
• Butanedioic acid, hydroxy-, diethyl ester
• Diethyl L-malate
• ETHYL-DL-MALATE
• Diethyl hydroxybutanoate
• 1,4-diethyl 2-hydroxybutanedioate
• Malic acid, diethyl ester
• VKNUORWMCINMRB-UHFFFAOYSA-N
• Butanedioic acid, hydroxy
• +Expand

• MDL： MFCD00048556
• InChIKey： VKNUORWMCINMRB-UHFFFAOYSA-N
• Inchi： 1S/C8H14O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6,9H,3-5H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 190.084124
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 190.084124
• Heavy Atom Count: 13
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Surface Charge: 0
• Topological Polar Surface Area: 72.8

Experimental Properties

• LogP: -0.13640
• PSA: 72.83000
• Refractive Index: 1.4330 to 1.4360
• Boiling Point: 255°C(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 185 °F
• FEMA: 2374 | DIETHYL MALATE
• Color/Form: colorless liquid
• Solubility: Soluble in water, miscible in ethanol and oil
• Density: 1.128 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters